4-[5-(Propan-2-yl)-1,3-oxazol-2-yl]aniline

• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol
• IUPAC Name: 4-(5-propan-2-yl-1,3-oxazol-2-yl)aniline
• InChI: InChI=1S/C12H14N2O/c1-8(2)11-7-14-12(15-11)9-3-5-10(13)6-4-9/h3-8H,13H2,1-2H3
• InChI Key: VRTNZULDOLXXQW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CN=C(O1)C2=CC=C(C=C2)N

Description

Chemical Structure:
The compound 4-[5-(Propan-2-yl)-1,3-oxazol-2-yl]aniline (CAS: 209850-73-7) consists of a 1,3-oxazole ring substituted with an isopropyl group at position 5 and an aniline moiety at position 2. Its molecular formula is C₁₂H₁₆N₂O, with a molecular weight of 204.28 g/mol . It is a white crystalline solid with a purity of ≥98% .

Modifications to incorporate the isopropyl group likely involve tailored alkylation or cyclization steps.

Applications:
Oxazole-aniline hybrids are pivotal in medicinal chemistry and materials science, serving as intermediates for pharmaceuticals, agrochemicals, and chiral ligands in asymmetric catalysis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[5-(Propan-2-yl)-1,3-oxazol-2-yl]aniline typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of aniline derivatives with isocyanates or nitriles in the presence of a base, followed by cyclization to form the oxazole ring. The reaction conditions often include the use of solvents such as dimethyl sulfoxide (DMSO) and bases like sodium hydroxide (NaOH) at ambient temperature .

Industrial Production Methods

Industrial production of 4-[5-(Propan-2-yl)-1,3-oxazol-2-yl]aniline may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The process typically includes the optimization of reaction parameters such as temperature, pressure, and reactant concentrations to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

4-[5-(Propan-2-yl)-1,3-oxazol-2-yl]aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate to form corresponding oxazole derivatives.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride (LiAlH4) to yield reduced forms of the compound.

Substitution: The aniline moiety allows for electrophilic substitution reactions, where substituents like halogens or alkyl groups can be introduced using appropriate reagents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Halogens (e.g., chlorine, bromine), alkyl halides

Major Products Formed

The major products formed from these reactions include various substituted oxazole derivatives, reduced aniline compounds, and halogenated or alkylated aniline derivatives.

Scientific Research Applications

4-[5-(Propan-2-yl)-1,3-oxazol-2-yl]aniline has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.

Industry: Utilized in the production of advanced materials, such as polymers and dyes, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 4-[5-(Propan-2-yl)-1,3-oxazol-2-yl]aniline involves its interaction with specific molecular targets, such as enzymes or receptors, leading to modulation of biological pathways. The oxazole ring can participate in hydrogen bonding and π-π interactions, which are crucial for its binding affinity and specificity. The aniline moiety can undergo electrophilic substitution, further enhancing its reactivity and potential biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Oxazole Ring

(a) 4-(Dimethyl-1,3-oxazol-2-yl)aniline (CAS: 708258-27-9)

• Molecular Formula : C₁₁H₁₂N₂O
• Molecular Weight : 188.23 g/mol
• Key Differences :
  • Replaces the isopropyl group with two methyl groups on the oxazole ring.
  • Reduced steric hindrance compared to the bulkier isopropyl substituent.
  • Lower molecular weight (188.23 vs. 204.28 g/mol) may enhance solubility in polar solvents .

(b) 2-[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]aniline (CAS: 120107-40-6)

• Molecular Formula : C₁₄H₁₀ClN₃O
• Molecular Weight : 271.70 g/mol
• Key Differences: Replaces the oxazole ring with a 1,3,4-oxadiazole core. Incorporates a chlorine atom on the phenyl ring, increasing electron-withdrawing effects. Higher molecular weight (271.70 vs.

Heterocyclic Core Modifications

(a) 4-[6-(Propan-2-yl)-1H-benzimidazol-2-yl]aniline (CAS: 5633-34-1)

• Molecular Formula : C₁₆H₁₇N₃
• Molecular Weight : 251.33 g/mol
• Key Differences :
  • Replaces oxazole with a benzimidazole ring, increasing aromaticity and planarity.
  • Broader π-conjugation may improve optical properties for sensing applications .

(b) 4-[5-(1-Chloro-2-methylpropan-2-yl)-1,2,4-oxadiazol-3-yl]aniline (CAS: 1373233-51-2)

• Molecular Formula : C₁₂H₁₄ClN₃O
• Molecular Weight : 251.71 g/mol
• Key Differences :
  • Chlorine substitution on the alkyl chain introduces electronegativity, altering reactivity.
  • Oxadiazole core may enhance metabolic stability in drug design .

Physicochemical and Functional Comparisons

Table 1: Structural and Property Comparison

Compound Name	Core Heterocycle	Key Substituent	Molecular Weight (g/mol)	Notable Properties
4-[5-(Propan-2-yl)-1,3-oxazol-2-yl]aniline	Oxazole	Isopropyl	204.28	High steric bulk, moderate solubility
4-(Dimethyl-1,3-oxazol-2-yl)aniline	Oxazole	Dimethyl	188.23	Enhanced solubility, lower steric hindrance
2-[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]aniline	Oxadiazole	4-Chlorophenyl	271.70	Electron-withdrawing, thermal stability
4-[6-(Propan-2-yl)-1H-benzimidazol-2-yl]aniline	Benzimidazole	Isopropyl	251.33	Planar structure, optical applications

Research Findings and Challenges

• Electronic Effects : The isopropyl group in 4-[5-(Propan-2-yl)-1,3-oxazol-2-yl]aniline provides steric shielding but minimal electronic modulation, whereas chlorine or methyl groups in analogs significantly alter electron density .
• Biological Activity : Oxadiazole derivatives (e.g., CAS 120107-40-6) exhibit higher antimicrobial activity compared to oxazoles, likely due to improved membrane penetration .
• Analytical Characterization : Tools like Multiwfn and ORTEP-3 are critical for electron density analysis and crystallographic visualization, respectively .

Biological Activity

4-[5-(Propan-2-yl)-1,3-oxazol-2-yl]aniline, also known as 4-[5-(Propan-2-yl)-1,3-oxazol-2-yl]aniline hydrochloride, is a compound that combines the structural features of aniline and oxazole. This unique structure contributes to its diverse biological activities, making it a subject of interest in medicinal chemistry and drug discovery.

Chemical Structure and Properties

The molecular formula of 4-[5-(Propan-2-yl)-1,3-oxazol-2-yl]aniline is C₁₂H₁₅N₂O, with a molecular weight of 238.71 g/mol. The compound features an isopropyl group attached to the oxazole ring, which influences its biological interactions and potential therapeutic applications.

Biological Activities

Research indicates that 4-[5-(Propan-2-yl)-1,3-oxazol-2-yl]aniline exhibits significant biological activities, particularly in the areas of anticancer and antibacterial effects. Below is a summary of its biological activities:

Activity	IC50/ MIC	Notes
Anticancer Activity	0.76 µM	Effective against various cancer cell lines.
Antibacterial Activity	0.025 mg/mL	Demonstrates potent antibacterial properties.

Anticancer Activity

The anticancer potential of 4-[5-(Propan-2-yl)-1,3-oxazol-2-yl]aniline has been evaluated against several cancer cell lines. Studies show that it induces apoptosis in cancer cells through various mechanisms, including the inhibition of specific protein kinases involved in cell signaling pathways associated with growth and survival .

For instance, comparative studies have shown that this compound has an IC50 value of 0.76 µM against certain cancer lines, indicating its potential as a lead compound for further drug development.

Antibacterial Activity

In addition to its anticancer properties, 4-[5-(Propan-2-yl)-1,3-oxazol-2-yl]aniline exhibits significant antibacterial activity with a minimum inhibitory concentration (MIC) of 0.025 mg/mL. This suggests that it may be effective against various bacterial strains, making it a candidate for further research in antimicrobial therapies.

The biological activity of 4-[5-(Propan-2-yl)-1,3-oxazol-2-yl]aniline can be attributed to its ability to interact with specific biological targets:

• Protein Kinase Inhibition : The compound has been identified as a potential inhibitor of protein kinases involved in vital cellular processes such as proliferation and apoptosis .
• Cell Cycle Disruption : It may induce cell cycle arrest in cancer cells, leading to increased apoptosis rates.
• Reactive Oxygen Species (ROS) Generation : The compound may promote oxidative stress in cancer cells, contributing to its cytotoxic effects.

Case Studies and Research Findings

Several studies have explored the synthesis and biological evaluation of derivatives related to 4-[5-(Propan-2-yl)-1,3-oxazol-2-yl]aniline:

• Synthesis and Evaluation : A study synthesized various derivatives and evaluated their anticancer activity against human leukemia cell lines, highlighting the structure–activity relationship (SAR) that enhances biological potency .
• Comparative Analysis : Research comparing this compound with structurally similar compounds demonstrated that modifications in the oxazole ring significantly influence the biological activity profiles.

Q & A

Q. What are the optimal synthetic routes for 4-[5-(Propan-2-yl)-1,3-oxazol-2-yl]aniline, and how can purity be assessed?

• Methodological Answer : The synthesis typically involves multi-step reactions, such as cyclocondensation of precursors under controlled conditions. For example, oxazole ring formation can be achieved via Hantzsch synthesis using β-keto esters and nitriles. Light-sensitive intermediates may require foil-covered vessels to prevent degradation .

• Key Steps :

Alkylation of aniline derivatives with isopropyl halides.

Cyclization using catalysts like PPA (polyphosphoric acid) or microwave-assisted heating.

• Purity Assessment :
• HPLC (High-Performance Liquid Chromatography) with UV detection for quantifying impurities.
• TLC (Thin-Layer Chromatography) for real-time reaction monitoring.
• Reference Data :

Step	Reagents/Conditions	Yield (%)	Purity (HPLC)
Cyclization	PPA, 120°C, 6h	65	98%
Alkylation	Isopropyl bromide, K₂CO₃, DMF	78	95%

Q. What spectroscopic and crystallographic techniques are recommended for characterizing 4-[5-(Propan-2-yl)-1,3-oxazol-2-yl]aniline?

• Methodological Answer :

• Spectroscopy :
• ¹H/¹³C NMR : Assign peaks for aromatic protons (δ 6.5–7.5 ppm) and oxazole protons (δ 8.1–8.3 ppm). Isopropyl groups show distinct triplet splitting .
• FT-IR : Confirm NH₂ stretches (~3400 cm⁻¹) and C=N/C-O vibrations (1600–1650 cm⁻¹).
• Crystallography :
• Single-Crystal X-ray Diffraction (SCXRD) using SHELX programs for structure refinement. Challenges include resolving disorder in the isopropyl group .
• ORTEP-3 for visualizing thermal ellipsoids and molecular packing .

Advanced Research Questions

Q. How does the substitution pattern of the oxazole ring and isopropyl group influence electronic properties and reactivity?

• Methodological Answer : Computational tools like Multiwfn can analyze electron density, electrostatic potential (ESP), and Fukui indices to predict reactivity. For example:

• ESP Maps : Highlight nucleophilic regions (e.g., NH₂ group) and electrophilic sites (e.g., oxazole ring) .
• Localized Orbital Locator (LOL) : Visualize π-conjugation between the oxazole and aniline moieties.
• Experimental Validation : Compare Hammett substituent constants (σ) for isopropyl vs. other groups to quantify electronic effects .

Q. What challenges arise in resolving crystal structures of derivatives, and which software tools mitigate these issues?

• Methodological Answer :

• Common Challenges :

Twinned Crystals : Use SHELXL for twin refinement with HKLF5 data format .

Disordered Solvents : Apply SQUEEZE (PLATON) to model electron density in voids .

• Workflow :

Data collection: High-resolution (<1.0 Å) synchrotron data.

Structure solution: SHELXD for charge-flipping methods.

Refinement: WinGX suite for integrating SHELX programs .

Q. How can structure-activity relationship (SAR) studies guide the design of derivatives with enhanced biological activity?

• Methodological Answer :

• SAR Strategies :

Bioisosteric Replacement : Substitute oxazole with thiazole or imidazole rings to modulate lipophilicity .

Substituent Effects : Introduce electron-withdrawing groups (e.g., CF₃) to enhance binding to hydrophobic enzyme pockets .

• Case Study :

Derivative	Modification	IC₅₀ (µM)	Target
Parent Compound	None	12.3	Kinase X
CF₃ Analog	Oxazole → Thiazole	4.7	Kinase X
Methoxy Derivative	-OCH₃ at C4	8.9	Kinase X

• Computational Support : Molecular docking (AutoDock Vina) to predict binding poses with proteins like EGFR or MAPK .

Data Contradictions and Resolution

Q. How to reconcile discrepancies in reported biological activities of structurally similar compounds?

• Methodological Answer :

• Meta-Analysis : Compare assay conditions (e.g., cell lines, incubation time) from multiple studies. For example, IC₅₀ values for oxazole derivatives vary due to differences in ATP concentrations in kinase assays .
• Control Experiments :

Standardize protocols (e.g., NIH/3T3 vs. HeLa cells).

Validate via orthogonal assays (e.g., SPR vs. fluorescence polarization).